Cas no 916137-36-5 (4(3H)-Quinazolinone, 7-amino-2-(methylthio)-3-(phenylmethyl)-)

• Product Name: 4(3H)-Quinazolinone, 7-amino-2-(methylthio)-3-(phenylmethyl)-
• CAS No: 916137-36-5
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 748221
• PubChem ID: 71422865
• Update Time: 2025-04-19

4(3H)-Quinazolinone, 7-amino-2-(methylthio)-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 7-amino-2-(methylthio)-3-(phenylmethyl)-
• 7-amino-3-benzyl-2-methylsulfanylquinazolin-4-one
• 7-amino-3-benzyl-2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one
• 7-Amino-3-benzyl-2-(methylsulfanyl)quinazolin-4(3H)-one
• 7-Amino-3-benzyl-2-(methylthio)quinazolin-4(3H)-one
• 916137-36-5
• DTXSID40841838

• Inchi： 1S/C16H15N3OS/c1-21-16-18-14-9-12(17)7-8-13(14)15(20)19(16)10-11-5-3-2-4-6-11/h2-9H,10,17H2,1H3
• InChI Key： NTZIATDHDIGMAC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=C(C=CC=2C(N1CC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84Ų